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Triamylamine reaction with oxidizing agents

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Triamylamine

CAS No.: 621-77-2

Cat. No.: S702404

Chemical Identity and Hazards

Triamylamine (also known as tri-n-pentylamine) is a chemical compound that poses specific hazards when

it encounters oxidizing agents.

¢ Reactivity Profile: Triamylamine may react with oxidizing agents. [1] It also neutralizes acids in
exothermic reactions to form salts and water. [1] It may be incompatible with other materials such as
isocyanates, halogenated organics, peroxides, acidic phenols, epoxides, anhydrides, and acid
halides. [1] [2]

¢ General Hazards: It is a combustible liquid and causes irritation upon contact with skin, eyes, and the
respiratory system. [1]

Physical and Chemical Property Data

The table below summarizes key quantitative data for triamylamine, which is critical for risk assessment

and experimental planning. [1] [2]

Property Value
CAS Number 621-77-2 [1] [2]
Molecular Formula CisHs3N [1] [2]
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Property Value

Molecular Weight 227.43 g/mol [2]

Physical Description Clear colorless to yellow liquid with an amine odor [1]
Boiling Point 464 to 473 °F (at 760 mmHg) [1]

Flash Point 215 °F [1]

Density 0.7907 at 68°F [1]

Vapor Density 7.83 (Heavier than air) [1]

Water Solubility Insoluble [1]

Experimental Handling & Safety Protocol

Title: Safe Handling and Emergency Response for Triamylamine

Objective: To outline the procedures for the safe handling, storage, and emergency response for incidents

involving triamylamine, particularly in contexts where it may contact oxidizing agents.
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Personal Protective Equipment (PPE)

¢ Respirator: Where the neat test chemical is weighed and diluted, a NIOSH-approved half-face
respirator equipped with an organic vapor/acid gas cartridge with a dust/mist filter is recommended.
[1]

e Skin Protection: Wear suitable protective clothing and gloves. [1]

¢ Eye Protection: Use safety goggles or a face shield. [1]

Storage and Handling
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e Storage Conditions: Protect this chemical from exposure to light. Keep the container tightly closed
under an inert atmosphere, and store under refrigerated temperatures (2-8°C). [1] [2]

e Handling Area: Work in a well-ventilated area, preferably a fume hood. Avoid all contact with
oxidizing agents and other incompatible materials. [1]

Emergency Response

¢ Spill Response:
o lIsolate the area in all directions for at least 50 meters (150 feet). [1]
o Use absorbent paper to pick up all liquid spill material. Solvent wash all contaminated surfaces
with alcohol followed by washing with a strong soap and water solution. [1]
o Seal all contaminated clothing and absorbent paper in a vapor-tight plastic bag for eventual
disposal. [1]
¢ Fire Fighting: This chemical is combustible. Use a dry chemical, carbon dioxide, foam, or halon
extinguisher. If a large container (like a tank) is involved in a fire, isolate the area for 800 meters (1/2
mile) in all directions. [1]
e First Aid:
o Eyes: Immediately flush with water or normal saline for 20-30 minutes and seek medical
attention. [1]
o Skin: Immediately flood with water, remove contaminated clothing, and wash thoroughly with
soap and water. If irritation develops, seek medical help. [1]
o Inhalation: Immediately leave the contaminated area and take deep breaths of fresh air. If
symptoms develop, call a physician. [1]
o Ingestion: Do not induce vomiting. If the victim is conscious, give 1-2 glasses of water to
dilute and immediately call a hospital or poison control center. [1]

Application Notes for Researchers

¢ Primary Use: Based on the search results, one documented use of triamylamine is as a corrosion
inhibitor and in insecticidal preparations. [2]

¢ Reactivity Consideration: The exothermic nature of its reaction with acids should be factored into
reaction scale-up and thermal management strategies.

e Waste Disposal: Contaminated materials and spill residues must be disposed of as hazardous waste
in accordance with local, state, and federal regulations.

Important Limitations
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It is important to note that the information presented is based on general chemical safety data. For specific
experimental applications, especially at a large scale or under non-standard conditions, further consultation

of specialized literature and a thorough risk assessment are essential.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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